Cas no 61638-11-7 (2-Butenedinitrile, 2-phenyl-, (E)-)

2-Butenedinitrile, 2-phenyl-, (E)- structure
61638-11-7 structure
Product Name:2-Butenedinitrile, 2-phenyl-, (E)-
CAS No:61638-11-7
MF:C10H6N2
MW:154.168041706085
CID:471853
PubChem ID:54111643
Update Time:2025-04-19

2-Butenedinitrile, 2-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedinitrile, 2-phenyl-, (E)-
    • 2-phenylbut-2-enedinitrile
    • 61638-11-7
    • phenyldicyanoethylene
    • SCHEMBL3977494
    • DTXSID80709105
    • Inchi: 1S/C10H6N2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-6H
    • InChI Key: NHNSFSHXXANGNG-UHFFFAOYSA-N
    • SMILES: N#CC(=CC#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 154.05318
  • Monoisotopic Mass: 154.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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